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This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding cultural noise encountered during Audio-Magnetotelluric (AMT)

measurements. It is designed for researchers, scientists, and drug development professionals

utilizing AMT for their experimental needs.

Frequently Asked questions (FAQs)
Q1: What is "cultural noise" in the context of AMT measurements?

A1: In Audio-Magnetotelluric (AMT) surveys, "cultural noise," also referred to as anthropogenic

or man-made noise, is electromagnetic interference originating from human-made sources.[1]

This noise can contaminate the natural magnetotelluric signals, leading to significant

degradation of data quality and potentially erroneous interpretations of subsurface resistivity.

Q2: What are the most common sources of cultural noise in AMT surveys?

A2: Common sources of cultural noise include:

Power Lines: 50/60 Hz and their harmonics are the most pervasive and problematic noise

sources.[1][2] Arcing from hardware on power poles can also create significant radio

frequency interference (RFI).[3]

Moving Vehicles: Cars, trucks, and trains can generate electromagnetic noise, particularly

during acceleration and braking.[4][5]
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Infrastructure: Buried pipelines, communication cables, and electric fences can all act as

sources or conductors of electromagnetic noise.[1]

Industrial and Agricultural Machinery: Motors, pumps, and other electrical equipment can be

significant noise sources.

Q3: How can I identify the type of cultural noise affecting my AMT data?

A3: Different noise sources have distinct signatures in the time series and frequency domain.

Power line noise will appear as strong, sharp peaks at 50 or 60 Hz and their harmonics in the

frequency spectrum. Moving vehicle noise is often transient and may appear as sporadic bursts

of energy in the time series. A detailed noise log and careful inspection of the data in both time

and frequency domains are crucial for identification.

Troubleshooting Guides
This section provides practical, question-and-answer-based troubleshooting for specific cultural

noise issues.

Issue 1: Strong 50/60 Hz Noise Contaminating Data
Q: My AMT data shows a very strong, narrow peak at 60 Hz and its multiples. How can I

address this?

A: This is characteristic of power line noise. Here is a step-by-step troubleshooting guide:

Site Selection:

Is it possible to relocate the measurement site? The most effective mitigation strategy is to

maintain a significant distance from power lines. The strength of the noise decreases with

distance.

Pre-survey Site Assessment: Before deploying the AMT system, use a handheld spectrum

analyzer or a simple induction coil to assess the ambient noise levels at potential sites.

Data Acquisition:
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Have you used a remote reference station? A remote reference setup is a powerful

technique to reduce the influence of coherent noise sources like power lines.[1] The

remote station should be placed far enough from the primary site and the noise source to

record only the natural background fields.

Are your sensor orientations optimal? In some cases, orienting the electric and magnetic

sensors perpendicular to the direction of the power line can help minimize the recorded

noise.

Data Processing:

Have you applied a notch filter? A narrow-band notch filter can be used to remove the

50/60 Hz fundamental frequency and its most prominent harmonics.[2] However, be

cautious as this can also remove natural signal information at those frequencies.

Are you using robust processing algorithms? Techniques like robust estimation and remote

reference processing are designed to identify and down-weight noisy data segments,

leading to a cleaner final result.[1]

Have you considered advanced filtering techniques? Methods like the Fast Fourier

Transform with Improved Orthogonal Matching Pursuit (FFT-IOMP) can be effective in

removing power line interference.[6]

Issue 2: Intermittent Spikes and Bursts in the Time
Series
Q: I am observing random, high-amplitude spikes in my time-series data, which do not seem to

be related to power lines. What could be the cause and how can I fix it?

A: This type of noise is often associated with transient sources like moving vehicles or electric

fences.

Identify the Source:

Maintain a detailed noise log during acquisition. Note the times of passing vehicles, train

schedules, or the operational times of nearby machinery. This can help correlate noise

events with specific sources.
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Visual Inspection: Survey the area for potential sources like nearby roads, railways, or

agricultural operations.

Data Acquisition & Processing:

Data Segmentation and Rejection: During processing, identify and exclude the short time

segments contaminated by these transient noise events. Many AMT processing software

packages have tools for automatic or manual data selection.

Robust Statistics: Employ robust statistical methods during processing that are less

sensitive to outliers, such as M-estimation.

Data Presentation
A crucial step in troubleshooting is meticulous record-keeping. The following table provides a

template for a noise log to be filled out during data acquisition. This quantitative data will be

invaluable during the data processing stage.
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AMT

Noise Log

Sheet
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Time
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Noise

Source

(Suspected

)

Description

of Noise

Location of

Noise

Heard/Mea

sured

Noise

Level (1-5)

Impact on

Data

Quality

(Notes)

2025-10-

28 14:30

14:30 -

14:35

Passing

Truck

Intermittent

, low-

frequency

rumble and

sharp spike

Heard in all

channels,

strongest

in Ex

4

Significant

spike in

time series,

likely

unusable

segment

2025-10-

28 15:00
Continuous Power Line

Constant

60 Hz hum

Visible in

spectrum

analyzer

5

Requires

notch

filtering

and remote

reference

processing

2025-10-

28 15:15

15:15 -

15:16

Electric

Fence

Repetitive,

sharp

clicks

Seen in Ex

and Ey

channels

3

Short,

periodic

spikes,

may be

filterable

Noise Level Scale: 1 = Barely perceptible, 5 = Overwhelming signal

Experimental Protocols
Protocol 1: Site Selection and Remote Reference Setup

Objective: To select an optimal AMT measurement site with minimal cultural noise and to

properly set up a remote reference station.
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Materials: AMT main unit and remote station, GPS for time synchronization, spectrum

analyzer (optional), site maps.

Procedure:

1. Conduct a desktop study to identify potential sites away from known cultural noise sources

using satellite imagery and infrastructure maps.

2. Perform a site visit to scout the primary and potential remote reference locations. Use a

spectrum analyzer to measure the ambient electromagnetic field and identify the dominant

noise frequencies.

3. Select a primary measurement site that balances scientific objectives with low noise

levels.

4. Choose a remote reference site that is at least several kilometers away from the primary

site and any significant cultural noise sources. The remote site should have similar

geological characteristics to the primary site if possible.

5. Ensure both the main and remote AMT units are time-synchronized using a GPS signal.

6. Deploy the sensors at both sites, ensuring proper orientation and good ground contact for

the electric dipoles.
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A logical workflow for troubleshooting cultural noise in AMT data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b051145?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/226587631_Characterization_and_correction_for_cultural_noise
https://www.scientifica.uk.com/neurowire/eliminate-50-60-hz-line-frequency-noise-new-ebook-from-molecular-devices
https://www.youtube.com/watch?v=TpcUUzMh-bI
https://www.researchgate.net/publication/384784616_Vehicle_noise_characteristics_in_magnetotelluric_data_and_vehicle_noise_removal_using_waveform_fitting
https://www.researchgate.net/publication/317136156_Measuring_of_noise_emitted_by_moving_vehicles
https://www.mdpi.com/2312-7481/9/1/32
https://www.benchchem.com/product/b051145#cultural-noise-sources-in-amt-measurements
https://www.benchchem.com/product/b051145#cultural-noise-sources-in-amt-measurements
https://www.benchchem.com/product/b051145#cultural-noise-sources-in-amt-measurements
https://www.benchchem.com/product/b051145#cultural-noise-sources-in-amt-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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